Cas no 88072-67-7 (Benzenemethanaminium, N,N,N-triethyl-4-nitro-)

• Product Name: Benzenemethanaminium, N,N,N-triethyl-4-nitro-
• CAS No: 88072-67-7
• MF: C₁₃H₂₁N₂O₂
• MW: 237.318043470383
• CID: 646211
• PubChem ID: 13139181
• Update Time: 2025-04-19

Benzenemethanaminium, N,N,N-triethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, N,N,N-triethyl-4-nitro-
• triethyl-[(4-nitrophenyl)methyl]azanium
• N,N-Diethyl-N-[(4-nitrophenyl)methyl]ethanaminium
• 88072-67-7
• DTXSID30521071

• Inchi： 1S/C13H21N2O2/c1-4-15(5-2,6-3)11-12-7-9-13(10-8-12)14(16)17/h7-10H,4-6,11H2,1-3H3/q+1
• InChI Key： JEEVKSRRRJVMTA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C[N+](CC)(CC)CC)=O

Computed Properties

• Exact Mass: 237.160302917g/mol
• Monoisotopic Mass: 237.160302917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų